Cas no 205517-34-6 ((R)-N,N'-Bis(p-methoxybenzyl)-3-isopropyl-piperazine-2,5-dione)

• Product Name: (R)-N,N'-Bis(p-methoxybenzyl)-3-isopropyl-piperazine-2,5-dione
• CAS No: 205517-34-6
• MF: C₂₃H₂₈N₂O₄
• MW: 396.479426383972
• CID: 66716
• PubChem ID: 45073529
• Update Time: 2025-04-18

(R)-N,N'-Bis(p-methoxybenzyl)-3-isopropyl-piperazine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• (R)-N,N'-Bis(p-methoxybenzyl)-3-isopropyl-piperazine-2,5-dione
• #39-bis(p-methoxybenzyl)-3-isopropyl-piperazine-2,5-dione
• (3S)-N,N'-bis(p-methoxybenzyl)-3-isopropylpiperazine-2,5-dione
• (3S)-N,N'-bis-(p-methoxybenzyl)-3-isopropyl-piperazine-2,5-dione
• (R)-N,N&amp
• (S)-N,N'-Bis(p-methoxybenzyl)-3-isopropylpiperazine-2,5-dione
• FT-0651686
• I14-7140
• PubChem9907
• 2,5-Piperazinedione,1,4-bis[(4-methoxyphenyl)methyl]-3-(1-methylethyl)-, (S)-
• (3R)-1,4-Bis[(4-methoxyphenyl)methyl]-3-(propan-2-yl)piperazine-2,5-dione
• 205517-34-6
• DTXSID90662772
• AKOS015915081
• (3R)-1,4-bis[(4-methoxyphenyl)methyl]-3-propan-2-ylpiperazine-2,5-dione
• (3R)-1, 4-bis[(4-methoxyphenyl)methyl]-3-propan-2-ylpiperazine-2, 5-dione

• Inchi： 1S/C23H28N2O4/c1-16(2)22-23(27)24(13-17-5-9-19(28-3)10-6-17)15-21(26)25(22)14-18-7-11-20(29-4)12-8-18/h5-12,16,22H,13-15H2,1-4H3/t22-/m1/s1
• InChI Key： KFDFRWYJTUSDJG-JOCHJYFZSA-N
• SMILES： O=C1[C@@H](C(C)C)N(CC2C=CC(=CC=2)OC)C(CN1CC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 396.20504
• Monoisotopic Mass: 396.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1A^2
• XLogP3: 3.4

Experimental Properties

• Density: 1.172
• Boiling Point: 618.341 °C at 760 mmHg
• Flash Point: 618.341 °C at 760 mmHg
• Refractive Index: 1.573
• PSA: 59.08
• LogP: 2.97520